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Compound of Interest

Compound Name: Diisobutyl disulfide

Cat. No.: B074427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers of diisobutyl
disulfide, focusing on their synthesis, physicochemical properties, and potential biological

relevance. This document is intended to serve as a valuable resource for professionals in the

fields of chemical research and drug development.

Introduction to Diisobutyl Disulfide and its Isomers
Diisobutyl disulfide (C₈H₁₈S₂) is an organosulfur compound that can exist as several

structural isomers depending on the arrangement of the butyl groups attached to the disulfide

bond. These isomers exhibit distinct physicochemical properties that influence their reactivity,

potential applications, and biological interactions. The four primary structural isomers are:

Di-n-butyl disulfide: A linear-chain isomer.

Di-sec-butyl disulfide: An isomer with secondary butyl groups.

Di-tert-butyl disulfide: A highly branched and sterically hindered isomer.

Diisobutyl disulfide (di-(2-methylpropyl) disulfide): The isomer with isobutyl groups.

The disulfide bond (S-S) is a key functional group, imparting unique chemical reactivity and

serving as a crucial structural motif in many biological molecules, particularly in stabilizing the

tertiary structure of proteins through cysteine-cysteine linkages.[1] In drug development,
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disulfide bonds are explored for creating prodrugs that can be cleaved under specific

physiological conditions.[2]

Physicochemical Properties
The structural variations among the diisobutyl disulfide isomers lead to significant differences

in their physical and chemical properties. A summary of these properties is presented in the

tables below for easy comparison.

Table 1: General and Physical Properties of Diisobutyl Disulfide Isomers
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Property
Di-n-butyl
disulfide

Di-sec-butyl
disulfide

Di-tert-butyl
disulfide

Diisobutyl
disulfide (di-(2-
methylpropyl)
disulfide)

CAS Number 629-45-8 5943-30-6 110-06-5 1518-72-5

Molecular

Formula
C₈H₁₈S₂ C₈H₁₈S₂ C₈H₁₈S₂ C₈H₁₈S₂

Molar Mass (

g/mol )
178.36 178.36 178.36 178.36

Appearance

Clear colorless to

very slightly

brown liquid

Colorless clear

liquid (est.)
Colorless liquid

Clear colorless to

light yellow liquid

Density (g/cm³) 0.938 at 25°C
0.942-0.954 at

20°C
0.923 at 25°C 0.93

Boiling Point (°C) 229-233 218-220 200-201 109 at 13 mmHg

Melting Point

(°C)
-94 - - -36.74 (estimate)

Flash Point (°C) 93 67.22 62 67.2

Refractive Index

(n20/D)
1.492 1.477-1.497 1.490 1.484-1.487

Vapor Pressure
52 mmHg at

37.7°C

0.166 mmHg at

25°C

51.7 mmHg at

37.7°C

0.166 mmHg at

25°C

Data compiled from multiple sources.[1][3][4][5][6][7][8][9][10][11]

Synthesis and Experimental Protocols
The synthesis of diisobutyl disulfide isomers can be achieved through several methods, most

commonly via the oxidation of the corresponding thiols or by nucleophilic substitution reactions.

Below are detailed protocols for common synthetic routes.
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Synthesis of Symmetrical Disulfides by Oxidation of
Thiols
A general and straightforward method for synthesizing symmetrical disulfides is the oxidation of

the corresponding thiols. Various oxidizing agents can be employed.

Protocol: Iodine-Catalyzed Aerobic Oxidation of Thiols

This method is efficient for the synthesis of symmetrical disulfides.

Materials:

Appropriate butyl thiol (n-butyl mercaptan, sec-butyl mercaptan, tert-butyl mercaptan, or

isobutyl mercaptan)

Iodine (I₂)

Ethyl acetate

Oxygen (balloon)

Round-bottom flask, magnetic stirrer, and heating mantle.

Procedure:

Dissolve the corresponding butyl thiol in ethyl acetate to a concentration of approximately

0.04 M in a round-bottom flask.

Add iodine (5 mol%) to the solution.

Fit the flask with an oxygen balloon.

Stir the reaction mixture vigorously at 70°C for 4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS).

Upon completion, cool the reaction to room temperature.
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Dilute the mixture with ethyl acetate and transfer to a separatory funnel.

Wash the organic layer with a 0.1 M HCl solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude disulfide.

Purify the product by distillation or column chromatography.

Butyl Thiol in
Ethyl Acetate

Reaction at 70°C
with I₂ and O₂

Add I₂ and O₂
Work-up:

Cooling, Dilution,
Washing

Reaction complete
Purification:
Distillation or

Chromatography

Crude product Pure Symmetrical
Disulfide

Click to download full resolution via product page

Workflow for the synthesis of symmetrical disulfides via thiol oxidation.

Synthesis from Alkyl Halides
Symmetrical disulfides can also be synthesized from alkyl halides using a disulfide source.

Protocol: Synthesis of Di-sec-butyl disulfide via Phase-Transfer Catalysis

This method utilizes a phase-transfer catalyst to facilitate the reaction between aqueous

sodium disulfide and an organic alkyl halide.

Materials:

Sodium sulfide (Na₂S)

Sulfur powder (S)

2-bromobutane

Quaternary ammonium salt (e.g., Tetrabutylammonium bromide) as a phase-transfer

catalyst

Water
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Reaction vessel (e.g., three-necked flask) and stirrer.

Procedure:

Prepare an aqueous solution of sodium disulfide by reacting sodium sulfide and sulfur

powder in water.

Transfer the sodium disulfide solution to a reaction vessel and cool to room temperature.

Add the phase-transfer catalyst to the aqueous solution.

Slowly add 2-bromobutane to the mixture while stirring.

Continue stirring at a constant temperature (e.g., 25°C) for several hours.

After the reaction is complete, allow the mixture to stand and separate into layers.

The organic phase, containing the crude di-sec-butyl disulfide, is separated.

The crude product is then purified by distillation.

Aqueous Sodium
Disulfide Solution

Reaction with
2-Bromobutane and

Phase-Transfer Catalyst

Add catalyst and
2-bromobutane Phase SeparationReaction complete Distillation of

Organic Phase
Organic phase Pure Di-sec-butyl

Disulfide

Click to download full resolution via product page

Workflow for the synthesis of di-sec-butyl disulfide from an alkyl halide.

Analytical Characterization
The structural elucidation and purity assessment of diisobutyl disulfide isomers are typically

performed using a combination of chromatographic and spectroscopic techniques.

Gas Chromatography (GC): GC is a primary technique for separating and quantifying the

isomers. The retention time will differ for each isomer due to variations in boiling point and

structure.
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Mass Spectrometry (MS): Coupled with GC (GC-MS), mass spectrometry provides

information on the molecular weight and fragmentation patterns of the isomers, aiding in their

identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are powerful tools

for unambiguous structure determination. The chemical shifts and coupling patterns in the

NMR spectra are unique for each isomer, reflecting the different chemical environments of

the protons and carbon atoms.

Biological Activity and Signaling Pathways
While extensive research exists on the biological activities of organosulfur compounds from

natural sources like garlic (e.g., diallyl disulfide), specific data on the biological effects and

signaling pathways of diisobutyl disulfide isomers are limited.[4][7][12][13][14][15]

Organosulfur compounds, in general, are known to possess a wide range of biological

properties, including antimicrobial, anti-inflammatory, antioxidant, and anticancer activities.[3][4]

[13] The disulfide bond itself is a critical element in cellular redox signaling, where thiol-disulfide

exchange reactions can modulate protein function.[16]

A study involving in silico and in vitro screening predicted and confirmed that di-n-butyl disulfide

and di-tert-butyl disulfide possess antioxidant and antiradical activities.[17] However, the same

study did not find any anti-inflammatory activity for these compounds.[17] Di-sec-butyl disulfide

is recognized as a flavoring agent and has been evaluated for safety in this context.[18]

The biological activities of the diisobutyl disulfide isomers remain a promising area for future

research. Their structural diversity could lead to differential interactions with biological targets,

warranting further investigation into their potential as therapeutic agents or modulators of

biological pathways.

Applications in Research and Development
The diisobutyl disulfide isomers serve as valuable chemical intermediates and research

tools.

Organic Synthesis: They are used as building blocks for the synthesis of more complex

sulfur-containing molecules.[6][19] Di-tert-butyl disulfide, in particular, is used as a monomer
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for the synthesis of biologically active molecules.[6][19]

Materials Science: Di-tert-butyl disulfide is utilized as a vulcanizing agent for rubber and

elastomers.[6][19] It has also been used in the preparation of gold-supported thin films.

Flavor and Fragrance Industry: Some of these isomers, such as di-sec-butyl disulfide, are

used as flavoring agents.[18]

Conclusion
The structural isomers of diisobutyl disulfide represent a diverse group of organosulfur

compounds with distinct physicochemical properties. While their synthesis and characterization

are well-established, their biological activities remain largely unexplored. For researchers and

professionals in drug development, these compounds offer potential as novel scaffolds and

chemical probes. Further investigation into their interactions with biological systems is

warranted to unlock their full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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